Cas no 498538-76-4 (Benzenemethanol, 4-hydroxy-3-[(octylthio)methyl]-)

• Product Name: Benzenemethanol, 4-hydroxy-3-[(octylthio)methyl]-
• CAS No: 498538-76-4
• MF: C₁₆H₂₆O₂S
• MW: 282.441443920136
• CID: 1536930
• Update Time: 2024-08-24

Benzenemethanol, 4-hydroxy-3-[(octylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-hydroxy-3-[(octylthio)methyl]-

• Inchi： 1S/C16H26O2S/c1-2-3-4-5-6-7-10-19-13-15-11-14(12-17)8-9-16(15)18/h8-9,11,17-18H,2-7,10,12-13H2,1H3
• InChI Key： VVQIEJHQMCJGOP-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(O)C(CSCCCCCCCC)=C1

Computed Properties

• Exact Mass: 282.16548

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Boiling Point: 434.8±35.0 °C(Predicted)
• PSA: 40.46
• pka: 9.53±0.43(Predicted)